Methyl 4-(benzyloxy)-3-bromobenzoate
Cat. No. B3048607
M. Wt: 321.16 g/mol
InChI Key: PYDCHQSFLBMHLD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08530469B2
Procedure details
Methyl 3-bromo-4-hydroxybenzoate [prepared as per Tetrahedron, 2003, 59, 9173] (3.47 g, 15.0 mmol) was dissolved in acetonitrile (50 ml), anhydrous potassium carbonate (3.11 g, 22.5 mmol) was added and the stirred mixture was treated with benzyl bromide (3.08 g, 18.0 mmol) and held at reflux for 5 hours. Upon cooling the solvent was removed in vacuo and the mixture partitioned between water and dichloromethane. The organic layer was separated, the solvent removed in vacuo and the residue subjected to column chromatography on silica. Elution with 10% ethyl acetate in petroleum ether afforded methyl 4-benzyloxy-3-bromobenzoate (3.6 g, 75%) as a colourless solid. 1H NMR (DMSO-d6) 8.12 (1H, d), 7.96 (1H, dd), 7.51 (2H, m), 7.43 (2H, t), 7.35 (2H, m), 5.32 (2H, s), 3.84 (3H, s).
Yield
75%
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:3]=[C:4]([CH:9]=[CH:10][C:11]=1[OH:12])[C:5]([O:7][CH3:8])=[O:6].C(=O)([O-])[O-].[K+].[K+].[CH2:19](Br)[C:20]1[CH:25]=[CH:24][CH:23]=[CH:22][CH:21]=1>C(#N)C>[CH2:19]([O:12][C:11]1[CH:10]=[CH:9][C:4]([C:5]([O:7][CH3:8])=[O:6])=[CH:3][C:2]=1[Br:1])[C:20]1[CH:25]=[CH:24][CH:23]=[CH:22][CH:21]=1 |f:1.2.3|
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Inputs
Step One
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Name
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Quantity
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3.47 g
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Type
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reactant
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Smiles
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BrC=1C=C(C(=O)OC)C=CC1O
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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C(C)#N
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Step Two
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Name
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Quantity
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3.11 g
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[K+].[K+]
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Step Three
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Name
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Quantity
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3.08 g
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Type
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reactant
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Smiles
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C(C1=CC=CC=C1)Br
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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at reflux for 5 hours
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Duration
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5 h
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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Upon cooling the solvent
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CUSTOM
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Type
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CUSTOM
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Details
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was removed in vacuo
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CUSTOM
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Type
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CUSTOM
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Details
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the mixture partitioned between water and dichloromethane
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CUSTOM
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Type
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CUSTOM
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Details
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The organic layer was separated
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CUSTOM
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Type
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CUSTOM
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Details
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the solvent removed in vacuo
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WASH
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Type
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WASH
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Details
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Elution with 10% ethyl acetate in petroleum ether
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C(C1=CC=CC=C1)OC1=C(C=C(C(=O)OC)C=C1)Br
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 3.6 g | |
| YIELD: PERCENTYIELD | 75% | |
| YIELD: CALCULATEDPERCENTYIELD | 74.7% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
